Cas no 1806304-93-7 (2,5-Difluoro-3-(trifluoromethoxy)benzonitrile)
1806304-93-7 structure
Product Name:2,5-Difluoro-3-(trifluoromethoxy)benzonitrile
CAS No:1806304-93-7
MF:C8H2F5NO
MW:223.09959936142
CID:4707304
Update Time:2023-08-15
2,5-Difluoro-3-(trifluoromethoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,5-Difluoro-3-(trifluoromethoxy)benzonitrile
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- Inchi: 1S/C8H2F5NO/c9-5-1-4(3-14)7(10)6(2-5)15-8(11,12)13/h1-2H
- InChI Key: UPYQHYKDOYTBBQ-UHFFFAOYSA-N
- SMILES: FC1C(C#N)=CC(=CC=1OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 270
- Topological Polar Surface Area: 33
2,5-Difluoro-3-(trifluoromethoxy)benzonitrile Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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